1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine

• IUPAC Name: 1-[(4-chloro-3-nitrophenyl)methyl]-4-(2,5-dimethylphenyl)piperazine
• InChI: InChI=1S/C19H22ClN3O2/c1-14-3-4-15(2)18(11-14)22-9-7-21(8-10-22)13-16-5-6-17(20)19(12-16)23(24)25/h3-6,11-12H,7-10,13H2,1-2H3
• InChI Key: XVNLKJSZHLYRLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol

Description

1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine is a chemical compound that has gained interest in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of 1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT1A receptor, which plays a role in the regulation of mood, anxiety, and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of the serotonin 5-HT1A receptor, which may lead to changes in neurotransmitter release and neuronal activity. Additionally, it has been shown to have anti-inflammatory effects and potential as a treatment for neuropathic pain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine in lab experiments is its potential as a radioligand for imaging the serotonin 5-HT1A receptor. However, its limited availability and high cost may be a limitation for some researchers. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine. One direction could be to further investigate its potential as a therapeutic agent for various diseases, such as neuropathic pain and acute lung injury. Another direction could be to study its effects on other serotonin receptors and neurotransmitter systems. Additionally, further research could be done to fully understand its mechanism of action.

Synthesis Methods

The synthesis of 1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine involves the reaction of 4-chloro-3-nitrobenzyl chloride with 4-(2,5-dimethylphenyl)piperazine in the presence of a base such as sodium hydroxide. The resulting compound is then purified through recrystallization.

Scientific Research Applications

1-(4-chloro-3-nitrobenzyl)-4-(2,5-dimethylphenyl)piperazine has been studied for its potential as a therapeutic agent in the treatment of various diseases. One study found that it exhibited anti-inflammatory effects in a mouse model of acute lung injury. Another study found that it had potential as a treatment for neuropathic pain. Additionally, this compound has been studied for its potential as a radioligand for imaging the serotonin 5-HT1A receptor in the brain.